Cas no 976-56-7 (Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate)

• Product Name: Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate
• CAS No: 976-56-7
• MF: C₁₉H₃₃O₄P
• MW: 356.436687231064
• MDL: MFCD00227871
• CID: 40436
• PubChem ID: 87569321
• Update Time: 2024-10-25

Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 3,5-di-tert-butyl-4-hydroxybenzyl phosphate
• Antioxidant 1222
• Diethyl 3,5-Di-tert-butyl-4-hydroxybenzylphosphonate
• 3,5-di-tert-butyl-4-hydroxybenzyl-phosphonic acid diethyl ester
• 4-Hydroxy-3.5-di-tert.-butyl-phenyl-methan-phosphonsaeurediethylester
• Diethyl ((3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl)methyl)phosphonate
• diethyl (3,5-di-tert-butyl-4-hydroxyphenyl)methanephosphonate
• diethyl 4-hydroxy-3,5-di-tert-butylbenzylphosphonate
• EINECS 213-551-9
• O,O-diethyl (3,5-ditert-butyl-4-hydroxybenzyl)phosphonate
• Phosphonic acid,[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-,diethyl ester
• 3,5-Di-tert-butyl-4-hydroxybenzylphosphonic Acid Diethyl Ester
• Diethyl P-[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]phosphonate (ACI)
• Phosphonic acid, (3,5-di-tert-butyl-4-hydroxybenzyl)-, diethyl ester (7CI, 8CI)
• Phosphonic acid, [[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, diethyl ester (9CI)
• (3,5-Di-tert-butyl-4-hydroxy-benzyl)-phosphonic acid diethyl ester
• Antioxidant 122
• Diethyl (3,5-di-tert-butyl-4-hydroxybenzyl)phosphonate
• Diethyl [[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]phosphonate
• Heat Stabilizer 3114
• Irgamod 295
• Irganox 1222
• NSC 635180
• P-[3,5-Bis(1,1-dimethylethyl)-4-hydroxyphenyl]methylphosphonic acid diethyl ester
• 976-56-7
• Phosphonic acid, ((3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl)methyl)-, diethyl ester
• NSC-635180
• NSC635180
• MFCD00227871
• SCHEMBL39364
• Phosphonic acid, P-((3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl)methyl)-, diethyl ester
• D2967
• diethyl 3,5-di-t-butyl-4-hydroxybenzylphosphonate
• BIS(1,1-DIMETHYLETHYL)-4-HYDROXYPHENYL)METHYL)PHOSPHONIC ACID DIETHYL ESTER, ((3,5-
• Q27291597
• DTXSID7061356
• diethyl (3,5-di-tert-butyl-4-hydroxyphenyl)methylphosphonate
• SR-01000402272-1
• V6MOU97T5J
• 3,5-di-tert. butyl-4-hydroxybenzyl-phosphonic acid diethyl ester
• EU-0001821
• SR-01000402272
• Heat Stabilizer 3114; Irgamod 295; NSC 635180
• H10954
• W-109624
• DB-057681
• NS00015579
• STK365464
• diethyl [(3,5-di-tert-butyl-4-hydroxyphenyl)methyl]phosphonate
• Phosphonic acid, [[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, diethyl ester
• Diethyl [[3,5-dis(1,1-dimethylethyl)-4-OHphenyl]methyl]phosphonate
• (3,5-ditert-butyl-4-hydroxy-phenyl)methyl diethyl phosphate
• Diethyl 35-Di-tert-butyl-4-hydroxybenzylphosphonate
• AS-70580
• 2,6-ditert-butyl-4-(diethoxyphosphorylmethyl)phenol
• AKOS004912739
• UNII-V6MOU97T5J
• Diethyl3,5-di-tert-butyl-4-hydroxybenzylphosphonate
• Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate

• MDL： MFCD00227871
• Inchi： 1S/C19H33O4P/c1-9-22-24(21,23-10-2)13-14-11-15(18(3,4)5)17(20)16(12-14)19(6,7)8/h11-12,20H,9-10,13H2,1-8H3
• InChI Key： GJDRKHHGPHLVNI-UHFFFAOYSA-N
• SMILES： O=P(CC1C=C(C(C)(C)C)C(O)=C(C(C)(C)C)C=1)(OCC)OCC

Computed Properties

• Exact Mass: 356.21200
• Monoisotopic Mass: 356.21164653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: White or yellowish crystalline powder.
• Melting Point: 120.0 to 124.0 deg-C
• PSA: 65.57000
• LogP: 5.75330
• Solubility: Slightly soluble in water, the number of grams dissolved in 100ml of the following solvents at 20 ° C is

Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether